Cas no 1225884-85-4 (3-(2-phenoxyethyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-phenoxyethyl)-1,2-oxazol-5-amine
• CAS No: 1225884-85-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6418468
• PubChem ID: 82076901
• Update Time: 2025-10-28

3-(2-phenoxyethyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenoxyethyl)-1,2-oxazol-5-amine
• EN300-1863477
• 1225884-85-4

• Inchi： 1S/C11H12N2O2/c12-11-8-9(13-15-11)6-7-14-10-4-2-1-3-5-10/h1-5,8H,6-7,12H2
• InChI Key： MZKJJIHWIXAHDB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCC1C=C(N)ON=1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-phenoxyethyl)-1,2-oxazol-5-amine

3-(2-phenoxyethyl)-1,2-oxazol-5-amine: A Comprehensive Overview

The compound 3-(2-phenoxyethyl)-1,2-oxazol-5-amine, identified by the CAS number 1225884-85-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the phenoxyethyl group at position 3 and the amine group at position 5 introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The phenoxyethyl substituent in this compound has been shown to enhance bioavailability and improve pharmacokinetic profiles, making it an attractive candidate for medicinal chemistry research. Additionally, the amine group at position 5 provides a site for further functionalization, enabling the creation of bioisosteres or prodrugs with improved therapeutic indices.

In terms of synthesis, the preparation of 3-(2-phenoxyethyl)-1,2-oxazol-5-amine involves a multi-step process that typically begins with the formation of an intermediate oxazole ring. This is often achieved through cyclization reactions involving β-diketones or other suitable precursors. The introduction of the phenoxyethyl group is then carried out via nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. The final step involves amine functionalization, which can be achieved through reductive amination or other amine-forming reactions.

The structural versatility of this compound has also made it a valuable tool in materials science. For instance, its ability to form hydrogen bonds and its planar aromatic system make it a promising candidate for use in organic electronics and as a building block for supramolecular assemblies. Recent research has explored its potential as a component in self-healing polymers and stimuli-responsive materials, where its responsiveness to external stimuli such as light or pH changes can be exploited.

From an analytical standpoint, the characterization of 3-(2-phenoxyethyl)-1,2-oxazol-5-amine has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure, purity, and stability under various conditions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity, aiding in the design of more efficient synthetic routes and applications.

In conclusion, 3-(2-phenoxyethyl)-1,2-oxazol-5-amine is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents or advanced materials. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.